Cas no 102561-42-2 (2-Fluoro-4-isocyanato-1-methylbenzene)
102561-42-2 structure
Product Name:2-Fluoro-4-isocyanato-1-methylbenzene
CAS No:102561-42-2
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD00037071
CID:125116
PubChem ID:2737398
Update Time:2025-09-28
2-Fluoro-4-isocyanato-1-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-fluoro-4-isocyanato-1-methyl-
- 2-Fluoro-4-isocyanato-1-methylbenzene
- 3-Fluoro-4-methylphenyl isocyanate
- 3-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE
- 2-fluoro-4-isocyanato-1-methylbenzene(SALTDATA: FREE)
- 4-methyl-3-fluorophenyl isocyanate
- 2-Fluoro-4-isocyanato-1-methyl-benze
- Benzene, 2-fluoro-4-isocyanato-1-methyl- (9CI)
- 3-Fluoro-4-methylphenylisocyanate97%
- 3-Fluoro-4-methylphenyl isocyanate 97%
- J-000719
- SCHEMBL420468
- EN300-146755
- 1-fluoro-5-isocyanato-2-methyl-benzene
- FWRCOINKYLERQL-UHFFFAOYSA-N
- 2-fluoro-4isocyanato-1-methylbenzene
- AKOS000184634
- 102561-42-2
- FT-0615697
- BB 0262822
- 3-fluoro-4-methylphenylisocyanate
- Benzene, 2-fluoro-4-isocyanato-1-methyl-
- DTXSID101298356
- MFCD00037071
- 3-Fluoro-4-methylphenyl isocyanate, 98%
- PS-10287
- ALBB-003044
- STK502564
- 2-fluoro-4-isocyanato-1-methyl-benzene
-
- MDL: MFCD00037071
- Inchi: 1S/C8H6FNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
- InChI Key: FWRCOINKYLERQL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C)N=C=O
Computed Properties
- Exact Mass: 151.04300
- Monoisotopic Mass: 151.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.175 g/mL at 25 °C(lit.)
- Boiling Point: 187-192 °C(lit.)
- Flash Point: 175 °F
- Refractive Index: n20/D 1.516(lit.)
- PSA: 29.43000
- LogP: 2.10140
- Solubility: Not determined
2-Fluoro-4-isocyanato-1-methylbenzene Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S26-S36
- HazardClass:IRRITANT
- Risk Phrases:R20/21/22; R36/37/38
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-Fluoro-4-isocyanato-1-methylbenzene Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Fluoro-4-isocyanato-1-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A316220-25g |
2-Fluoro-4-isocyanato-1-methylbenzene |
102561-42-2 | 98+% | 25g |
$340.0 | 2024-08-02 | |
| Apollo Scientific | PC3823S-1g |
3-Fluoro-4-methylphenyl isocyanate |
102561-42-2 | 97% | 1g |
£22.00 | 2025-02-21 | |
| Apollo Scientific | PC3823S-5g |
3-Fluoro-4-methylphenyl isocyanate |
102561-42-2 | 97% | 5g |
£92.00 | 2025-02-21 | |
| Apollo Scientific | PC3823S-25g |
3-Fluoro-4-methylphenyl isocyanate |
102561-42-2 | 97% | 25g |
£278.00 | 2025-02-21 | |
| abcr | AB112459-1 g |
3-Fluoro-4-methylphenyl isocyanate, 97%; . |
102561-42-2 | 97% | 1g |
€79.20 | 2023-06-24 | |
| abcr | AB112459-5 g |
3-Fluoro-4-methylphenyl isocyanate, 97%; . |
102561-42-2 | 97% | 5g |
€203.80 | 2023-06-24 | |
| abcr | AB112459-25 g |
3-Fluoro-4-methylphenyl isocyanate, 97%; . |
102561-42-2 | 97% | 25g |
€534.80 | 2023-06-24 | |
| Fluorochem | 051076-1g |
3-Fluoro-4-methylphenylisocyanate |
102561-42-2 | 98% | 1g |
£27.00 | 2022-03-01 | |
| Fluorochem | 051076-5g |
3-Fluoro-4-methylphenylisocyanate |
102561-42-2 | 98% | 5g |
£116.00 | 2022-03-01 | |
| Fluorochem | 051076-25g |
3-Fluoro-4-methylphenylisocyanate |
102561-42-2 | 98% | 25g |
£278.00 | 2022-03-01 |
2-Fluoro-4-isocyanato-1-methylbenzene Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
102561-42-2 (2-Fluoro-4-isocyanato-1-methylbenzene) Related Products
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- 351003-65-1(4-Fluoro-3-methylphenyl Isocyanate)
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- 1174233-37-4(2-Fluoro-1-isocyanato-3-methylbenzene)
- 1261606-20-5(2-fluoro-4-isocyanatobenzonitrile)
- 60221-81-0(1-Fluoro-3-isocyanato-2-methylbenzene)
- 200509-15-5(1-fluoro-3-isocyanato-5-methylbenzene)
- 139057-86-6(4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL ISOCYANATE)
- 1261438-96-3(2-fluoro-5-isocyanatobenzonitrile)
- 351003-66-2(1-fluoro-4-isothiocyanato-2-methylbenzene)
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